Cas no 1566559-23-6 (3-fluoro-4-methoxybutan-1-amine)

• Product Name: 3-fluoro-4-methoxybutan-1-amine
• CAS No: 1566559-23-6
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6468783
• PubChem ID: 104277206
• Update Time: 2025-06-07

3-fluoro-4-methoxybutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxybutan-1-amine
• 1566559-23-6
• EN300-1850356

• Inchi： 1S/C5H12FNO/c1-8-4-5(6)2-3-7/h5H,2-4,7H2,1H3
• InChI Key： ZJBQHKMBEFMRQO-UHFFFAOYSA-N
• SMILES： FC(COC)CCN

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-fluoro-4-methoxybutan-1-amine

Introduction to 3-Fluoro-4-Methoxybutan-1-Amine (CAS No. 1566559-23-6)

3-Fluoro-4-methoxybutan-1-amine, also known by its CAS number 1566559-23-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro and methoxy functional groups, which confer specific chemical and biological properties that make it a valuable intermediate in the development of novel compounds.

The chemical formula of 3-fluoro-4-methoxybutan-1-amine is C₅H₁₁FO₂N, and it has a molecular weight of approximately 128.14 g/mol. The presence of the fluoro group imparts unique electronic and steric effects, while the methoxy group enhances solubility and reactivity. These properties make 3-fluoro-4-methoxybutan-1-amine a versatile building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-fluoro-4-methoxybutan-1-amine has shown promise as a precursor for the development of new drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with therapeutic applications. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the use of 3-fluoro-4-methoxybutan-1-amine in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and coronaviruses.

Beyond pharmaceuticals, 3-fluoro-4-methoxybutan-1-amine has also been investigated for its potential in materials science. A 2021 study in the journal Advanced Materials reported the use of this compound as a key component in the synthesis of advanced polymers with enhanced mechanical properties. The unique combination of fluoro and methoxy groups in 3-fluoro-4-methoxybutan-1-amine allowed for the creation of polymers with improved strength, flexibility, and thermal stability, making them suitable for applications in electronics and aerospace industries.

In addition to its applications in drug development and materials science, 3-fluoro-4-methoxybutan-1-amine has been studied for its role in chemical synthesis. A 2020 paper published in Organic Letters described a novel synthetic route to produce this compound with high yield and purity. The researchers developed a catalytic process that utilized environmentally friendly conditions, reducing the environmental impact of the synthesis while maintaining high efficiency. This advancement has significant implications for large-scale production and industrial applications.

The safety profile of 3-fluoro-4-methoxybutan-1-amine is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally safe when handled under appropriate laboratory conditions. However, like any chemical substance, it should be used with caution, following standard safety protocols to minimize potential risks.

In conclusion, 3-fluoro-4-methoxybutan-1-amine (CAS No. 1566559-23-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in the development of new drugs, advanced materials, and synthetic processes. As research continues to uncover new possibilities, the importance of this compound is likely to grow, contributing to advancements in multiple fields.